Cas no 1630096-72-8 (2-Amino-N-(pyridin-2-ylmethyl)ethane-1-sulfonamide hydrochloride)

• Product Name: 2-Amino-N-(pyridin-2-ylmethyl)ethane-1-sulfonamide hydrochloride
• CAS No: 1630096-72-8
• MF: C₈H₁₄ClN₃O₂S
• MW: 251.733659267426
• CID: 4609895
• Update Time: 2025-10-24

2-Amino-N-(pyridin-2-ylmethyl)ethane-1-sulfonamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Amino-N-(pyridin-2-ylmethyl)ethane-1-sulfonamide hydrochloride

• Inchi： 1S/C8H13N3O2S.ClH/c9-4-6-14(12,13)11-7-8-3-1-2-5-10-8;/h1-3,5,11H,4,6-7,9H2;1H
• InChI Key： TUGORNKTUNXFFP-UHFFFAOYSA-N
• SMILES： C(C1N=CC=CC=1)NS(=O)(=O)CCN.Cl

Additional information on 2-Amino-N-(pyridin-2-ylmethyl)ethane-1-sulfonamide hydrochloride

Professional Introduction to 2-Amino-N-(pyridin-2-ylmethyl)ethane-1-sulfonamide hydrochloride (CAS No. 1630096-72-8)

2-Amino-N-(pyridin-2-ylmethyl)ethane-1-sulfonamide hydrochloride, with the CAS number 1630096-72-8, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of sulfonamides, which are well-known for their diverse biological activities and therapeutic potential. The presence of a pyridine ring in its molecular structure enhances its pharmacological properties, making it a promising candidate for further investigation in medicinal chemistry.

The molecular structure of 2-Amino-N-(pyridin-2-ylmethyl)ethane-1-sulfonamide hydrochloride consists of a sulfonamide moiety attached to an ethylamine backbone, with a pyridine substituent at the second position. This unique arrangement contributes to its ability to interact with various biological targets, including enzymes and receptors. The hydrochloride salt form of this compound improves its solubility in aqueous solutions, which is a critical factor for its formulation as an active pharmaceutical ingredient (API).

In recent years, sulfonamide derivatives have been extensively studied due to their broad spectrum of biological activities. These compounds have shown efficacy in treating various diseases, including infections, inflammation, and cancer. The pyridine ring in 2-Amino-N-(pyridin-2-ylmethyl)ethane-1-sulfonamide hydrochloride plays a crucial role in modulating the compound's interactions with biological targets. This moiety can engage in hydrogen bonding and π-stacking interactions, which are essential for binding to proteins and nucleic acids.

One of the most intriguing aspects of this compound is its potential as an antimicrobial agent. Sulfonamides are known for their ability to inhibit bacterial growth by interfering with folic acid synthesis. The structural features of 2-Amino-N-(pyridin-2-ylmethyl)ethane-1-sulfonamide hydrochloride suggest that it may possess enhanced antimicrobial activity compared to classical sulfonamides. This is particularly relevant in the context of rising antibiotic resistance, where novel antimicrobial agents are urgently needed.

Recent studies have also explored the anti-inflammatory properties of sulfonamide derivatives. Chronic inflammation is a hallmark of many diseases, including rheumatoid arthritis and inflammatory bowel disease. The ability of 2-Amino-N-(pyridin-2-ylmethyl)ethane-1-sulfonamide hydrochloride to modulate inflammatory pathways has been investigated in preclinical models. These studies have shown promising results, indicating that this compound may serve as a lead molecule for the development of new anti-inflammatory drugs.

The pharmacokinetic profile of 2-Amino-N-(pyridin-2-ylmethyl)ethane-1-sulfonamide hydrochloride is another critical aspect that has been studied extensively. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for optimizing its therapeutic efficacy and safety. Preliminary pharmacokinetic studies have indicated that this compound exhibits favorable absorption and distribution characteristics, suggesting its potential for oral administration.

In addition to its biological activities, the synthetic chemistry of 2-Amino-N-(pyridin-2-ylmethyl)ethane-1-sulfonamide hydrochloride has been a subject of interest. The synthesis involves multi-step reactions, including condensation, sulfonylation, and functional group transformations. The development of efficient synthetic routes is crucial for large-scale production and further chemical modifications.

The role of computational chemistry in the study of this compound cannot be overstated. Molecular modeling techniques have been employed to predict the binding modes of 2-Amino-N-(pyridin-2-ylmethyl)ethane-1-sulfonamide hydrochloride with biological targets. These studies have provided valuable insights into the interactions between the compound and its targets at the atomic level. Such information is instrumental in designing novel derivatives with improved pharmacological properties.

The future directions for research on 2-Amino-N-(pyridin-2-ylmethyl)ethane-1-sulfonamide hydrochloride include exploring its potential in other therapeutic areas such as oncology and neurology. The structural features of this compound make it a versatile scaffold for drug discovery. By modifying its core structure or appending different functional groups, researchers can generate libraries of derivatives with tailored biological activities.

In conclusion, 2-Amino-N-(pyridin-2-ylmethyl)ethane-1-sulfonamide hydrochloride (CAS No. 1630096-72-8) is a promising chemical entity with significant potential in pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive candidate for further investigation. As our understanding of its pharmacological properties continues to grow, this compound holds great promise for the development of new therapeutic agents.